Cas no 67698-69-5 (3-(2-methylpropoxy)benzaldehyde)

3-(2-methylpropoxy)benzaldehyde Properties

Names and Identifiers

• 3-(2-methylpropoxy)benzaldehyde
• 3-Isobutoxybenzaldehyde
• 3-Isobutoxy-benzaldehyd
• 3-isobutoxybenzaldehyde(SALTDATA: FREE)
• BB_NC-2437
• 3-Isobutoxybenzaldehyde, AldrichCPR
• A9062
• FT-0705103
• EN300-92249
• KYAHWUCUKPTNKW-UHFFFAOYSA-N
• 3-isobutoxy-benzaldehyde
• CS-0374167
• 67698-69-5
• SCHEMBL272554
• Z53836054
• BB 0242997
• MFCD01993681
• DTXSID20374775
• VS-03938
• AKOS000186621
• DA-03711
• BBL013685
• STK346826
• +Expand

• MDL： MFCD01993681
• InChIKey： KYAHWUCUKPTNKW-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H14O2/c1-9(2)8-13-11-5-3-4-10(6-11)7-12/h3-7,9H,8H2,1-2H3
• SMILES： CC(C)COC1=CC=CC(=C1)C=O

Computed Properties

• Exact Mass: 178.09900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 178.099379685g/mol
• Heavy Atom Count: 13
• Complexity: 154
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• LogP: 2.53390
• PSA: 26.30000

3-(2-methylpropoxy)benzaldehyde Security Information

• Safety Instruction： 36/37
• Dangerous goods sign： Xi
• Risk Phrases： 43
• HazardClass：IRRITANT

3-(2-methylpropoxy)benzaldehyde Customs Data

• HS CODE：2912499000
• Customs Data：

  China Customs Code:

  2912499000

  Overview:

  2912499000. Other aldehyde ethers\Aldehydes, phenols and aldehydes containing other oxygen-containing groups. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Appearance of tetraformaldehyde

  Summary:

  2912499000. other aldehyde-ethers, aldehyde-phenols and aldehydes with other oxygen function. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%